(6E)-6-indol-2-ylidene-3-pyridin-3-yl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10N6S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (6E)-6-indol-2-ylidene-3-pyridin-3-yl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10N6S/c1-2-6-12-10(4-1)8-13(18-12)15-21-22-14(19-20-16(22)23-15)11-5-3-7-17-9-11/h1-9,21H/b15-13+
• InChI Key: AODHHXCALJIVHH-FYWRMAATSA-N
• Isomeric SMILES: C1=CC2=C/C(=C\3/NN4C(=NN=C4S3)C5=CN=CC=C5)/N=C2C=C1
• SMILES: C1=CC2=CC(=C3NN4C(=NN=C4S3)C5=CN=CC=C5)N=C2C=C1

Description

(6E)-6-indol-2-ylidene-3-pyridin-3-yl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly known as ITD, is a heterocyclic compound that has attracted considerable attention in the scientific community due to its potential application in various fields. ITD is a member of the triazolothiadiazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ITD is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways involved in cell proliferation and survival. ITD has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to DNA damage and cell death. ITD has also been reported to inhibit the PI3K/Akt/mTOR signaling pathway, which plays a crucial role in cell survival and proliferation.
Biochemical and Physiological Effects:
ITD has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and autophagy. ITD has also been reported to modulate the expression of various genes involved in cell proliferation, survival, and apoptosis. In addition, ITD has been shown to exhibit anti-inflammatory and antioxidant activity.

Advantages and Limitations for Lab Experiments

ITD has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potent activity against various cell lines. However, ITD also has some limitations, including its poor solubility in water and low bioavailability.

Future Directions

There are several future directions for the research and development of ITD, including the synthesis of novel derivatives with improved activity and selectivity. ITD can also be used as a scaffold for the design and synthesis of new anticancer agents. In addition, the potential application of ITD in agriculture and material science should be further explored.

Synthesis Methods

ITD can be synthesized using different methods, including the one-pot reaction of 3-amino-5-mercapto-1,2,4-triazole, aldehyde, and pyridine-3-carbaldehyde under basic conditions. In this method, the reaction proceeds via the formation of Schiff base intermediates, which undergo cyclization to form the final product. Another method involves the reaction of 3-amino-5-mercapto-1,2,4-triazole with pyridine-3-carboxaldehyde in the presence of a catalyst.

Scientific Research Applications

ITD has been extensively studied for its potential application in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, ITD has been shown to possess potent anticancer activity against various cancer cell lines. ITD has also been reported to exhibit antibacterial, antifungal, and antiviral activity. In material science, ITD has been used as a building block for the synthesis of various functional materials, including fluorescent dyes, liquid crystals, and polymers. In agriculture, ITD has been shown to possess plant growth-promoting activity.